Cas no 1040652-27-4 (N-(3,4-dimethoxyphenyl)-2-{2-[(4-fluorophenyl)amino]-1,3-thiazol-4-yl}acetamide)

• Product Name: N-(3,4-dimethoxyphenyl)-2-{2-[(4-fluorophenyl)amino]-1,3-thiazol-4-yl}acetamide
• CAS No: 1040652-27-4
• MF: C₁₉H₁₈FN₃O₃S
• MW: 387.427926540375
• CID: 6411195
• PubChem ID: 27377850
• Update Time: 2025-06-12

N-(3,4-dimethoxyphenyl)-2-{2-[(4-fluorophenyl)amino]-1,3-thiazol-4-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3,4-dimethoxyphenyl)-2-{2-[(4-fluorophenyl)amino]-1,3-thiazol-4-yl}acetamide
• N-(3,4-dimethoxyphenyl)-2-(2-((4-fluorophenyl)amino)thiazol-4-yl)acetamide
• AKOS024508142
• VU0642946-1
• 1040652-27-4
• F5382-0525
• N-(3,4-dimethoxyphenyl)-2-[2-(4-fluoroanilino)-1,3-thiazol-4-yl]acetamide

• Inchi： 1S/C19H18FN3O3S/c1-25-16-8-7-14(9-17(16)26-2)21-18(24)10-15-11-27-19(23-15)22-13-5-3-12(20)4-6-13/h3-9,11H,10H2,1-2H3,(H,21,24)(H,22,23)
• InChI Key： KGGUTQUJBCAJNK-UHFFFAOYSA-N
• SMILES： S1C=C(CC(NC2C=CC(=C(C=2)OC)OC)=O)N=C1NC1C=CC(=CC=1)F

Computed Properties

• Exact Mass: 387.10529078g/mol
• Monoisotopic Mass: 387.10529078g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 101Ų

Additional information on N-(3,4-dimethoxyphenyl)-2-{2-[(4-fluorophenyl)amino]-1,3-thiazol-4-yl}acetamide

Comprehensive Overview of N-(3,4-dimethoxyphenyl)-2-{2-[(4-fluorophenyl)amino]-1,3-thiazol-4-yl}acetamide (CAS No. 1040652-27-4)

N-(3,4-dimethoxyphenyl)-2-{2-[(4-fluorophenyl)amino]-1,3-thiazol-4-yl}acetamide, with the CAS number 1040652-27-4, is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of thiazole derivatives, which are known for their diverse biological activities. The presence of a fluorophenyl moiety and a dimethoxyphenyl group in its structure makes it a promising candidate for drug discovery, particularly in the fields of kinase inhibition and anti-inflammatory therapies.

In recent years, the demand for novel small-molecule inhibitors has surged, driven by the need for targeted therapies in oncology and autoimmune diseases. Researchers have explored N-(3,4-dimethoxyphenyl)-2-{2-[(4-fluorophenyl)amino]-1,3-thiazol-4-yl}acetamide for its potential to modulate key signaling pathways, such as the JAK-STAT pathway, which is implicated in inflammatory responses and cancer progression. Its unique thiazole core and acetamide linkage contribute to its binding affinity with specific protein targets, making it a subject of interest in structure-activity relationship (SAR) studies.

The synthesis of CAS 1040652-27-4 involves multi-step organic reactions, including amide coupling and heterocyclic ring formation. Advanced techniques such as nuclear magnetic resonance (NMR) and high-performance liquid chromatography (HPLC) are employed to ensure purity and structural integrity. Given its potential applications, this compound is often discussed in the context of personalized medicine and precision drug design, aligning with current trends in biopharmaceutical innovation.

From a commercial perspective, N-(3,4-dimethoxyphenyl)-2-{2-[(4-fluorophenyl)amino]-1,3-thiazol-4-yl}acetamide is supplied by specialized chemical manufacturers and research reagent providers. Its stability under standard laboratory conditions and compatibility with high-throughput screening (HTS) platforms further enhance its utility in drug discovery pipelines. As the scientific community continues to explore its mechanisms, this compound may pave the way for next-generation therapeutics addressing unmet medical needs.

In summary, CAS 1040652-27-4 represents a versatile scaffold with broad applicability in medicinal chemistry and biopharmaceutical research. Its structural features and biological relevance position it as a valuable tool for scientists investigating molecular targets and drug-like properties. Future studies may uncover additional therapeutic potentials, solidifying its role in advancing biomedical science.